Cas no 151251-44-4 (Imidazo[4,5-e][1,4]diazepine-5,8-dithione,1,4,6,7-tetrahydro-1,4-dimethyl-)

• Product Name: Imidazo[4,5-e][1,4]diazepine-5,8-dithione,1,4,6,7-tetrahydro-1,4-dimethyl-
• CAS No: 151251-44-4
• MF: C₈H₁₀N₄S₂
• MW: 226.321797847748
• CID: 99630
• PubChem ID: 5376521
• Update Time: 2025-04-18

Imidazo[4,5-e][1,4]diazepine-5,8-dithione,1,4,6,7-tetrahydro-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-e][1,4]diazepine-5,8-dithione,1,4,6,7-tetrahydro-1,4-dimethyl-
• 151251-44-4
• AHVRRUQBKGMZKQ-UHFFFAOYSA-N
• Imidazo[4,5-e][1,4]diazepine-5,8-dithione, 1,4,6,7-tetrahydro-1,4-dimethyl-
• 1,4-dimethyl-8-sulfanyl-6H-imidazo[4,5-e][1,4]diazepine-5-thione
• 1,4-Dimethyl-6,7-dihydroimidazo[4,5-e][1,4]diazepine-5,8(1H,4H)-dithione
• Imidazo[4,5-e]-1,4-diazepine-5,8-dithione, 1,4,5,6,7,8-hexahydro-1,4-dimethyl-
• 1,4-dimethyl-4,5,7,8-tetrahydro-6h-imidazo[4,5-e][1,4]-diazepine-5,8-dithione
• 1,4-dimethyl-6,7-dihydroimidazo[4,5-e][1,4]diazepine-5,8-dithione
• 1,4-Dimethyl-1,4,6,7-tetrahydroimidazo[4,5-E][1,4]diazepine-5,8-dithione #

• Inchi： 1S/C8H10N4S2/c1-11-4-10-7-6(11)8(14)9-3-5(13)12(7)2/h4H,3H2,1-2H3,(H,9,14)
• InChI Key： AHVRRUQBKGMZKQ-UHFFFAOYSA-N
• SMILES： S=C1CNC(C2=C(N=CN2C)N1C)=S

Computed Properties

• Exact Mass: 226.0349
• Monoisotopic Mass: 226.03468868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• PSA: 33.09